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Get Quote

A Path Forward for Your Comparison Guide

Since the core data is not available in the current search, your guide could structure the methodology for a

future experimental study. The workflow below outlines the key steps involved in generating the data you

need.
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Start: Define Comparison Scope

Select Alternative Ionic Liquids

Characterize Basic Properties
(e.g., Density, Viscosity)

Prepare Mixtures

Calorimetric Measurement

Data Analysis & Modeling

Report Comparative Performance

Click to download full resolution via product page

The table below suggests key properties to measure for a comprehensive comparison, based on information

available in the search results for BMIM TFSI and general IL characteristics [1] [2].

Property Role in Comparison Example Value for BMIM TFSI

Molecular Weight Basic identifier & for calculation 419.37 g/mol [2]
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Property Role in Comparison Example Value for BMIM TFSI

Density Fundamental physical property 1.44 g/cm³ [2]

Viscosity Indicates mass transfer limitations 48.8 cP [2]

Melting Point Defines liquid range -4 °C [2]

Water Content Critical for reproducibility; impurity control ≤0.5% [3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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